Cas no 951753-84-7 (3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one)

3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one structure
951753-84-7 structure
Product Name:3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one
CAS No:951753-84-7
MF:C6H4BrF3N2O
MW:257.007970809937
CID:6542278
PubChem ID:122362456
Update Time:2025-07-19

3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-6-bromo-5-(trifluoromethyl)-1H-pyridin-2-one
    • NOHCFZFUNQNCRA-UHFFFAOYSA-N
    • 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one
    • 951753-84-7
    • 3-amino-6-bromo-5-(trifluoromethyl)-1,2-dihydropyridin-2-one
    • Inchi: 1S/C6H4BrF3N2O/c7-4-2(6(8,9)10)1-3(11)5(13)12-4/h1H,11H2,(H,12,13)
    • InChI Key: NOHCFZFUNQNCRA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(F)(F)F)C=C(C(N1)=O)N

Computed Properties

  • Exact Mass: 255.94591g/mol
  • Monoisotopic Mass: 255.94591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1Ų

3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D378145-5g
3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one
951753-84-7 97%
5g
$2200 2023-09-01
eNovation Chemicals LLC
D378145-25g
3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one
951753-84-7 97%
25g
$4000 2023-09-01

3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one Related Literature

Additional information on 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one

Comprehensive Overview of 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 951753-84-7)

3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 951753-84-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridin-2(1H)-one core, is frequently explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its trifluoromethyl and bromo substituents, which enhance its reactivity and utility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one has surged due to their stability and bioactivity. The trifluoromethyl group is a hotspot in medicinal chemistry, as it often improves the metabolic stability and binding affinity of drug candidates. This aligns with the growing trend of precision medicine and targeted therapies, where researchers seek compounds with optimized pharmacokinetic properties.

The synthesis of 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Its amino and bromo functional groups make it a versatile intermediate for further modifications, such as cross-coupling reactions or nucleophilic substitutions. These transformations are critical for developing small-molecule inhibitors and agrochemical intermediates, addressing key challenges in crop protection and disease treatment.

From an industrial perspective, CAS No. 951753-84-7 is valued for its role in high-throughput screening and combinatorial chemistry. Its structural features are frequently leveraged to design libraries of compounds for hit identification in drug discovery programs. This approach is particularly relevant in the era of AI-driven drug design, where computational tools predict the bioactivity of novel scaffolds.

Environmental and regulatory considerations also play a role in the adoption of 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one. The compound's low toxicity profile and biodegradability make it a preferable choice for sustainable chemistry initiatives. This aligns with the global push toward green chemistry and eco-friendly synthesis, which are top priorities for pharmaceutical and agrochemical industries.

In summary, 3-amino-6-bromo-5-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 951753-84-7) is a multifaceted compound with broad applications in research and industry. Its unique structure and functional groups position it as a valuable building block for innovative therapeutics and advanced materials. As scientific advancements continue, this compound is likely to remain a focal point in cutting-edge research and technological innovation.

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